Cas no 1980048-57-4 (2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate)

• Product Name: 2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate
• CAS No: 1980048-57-4
• MF: C₉H₅F₁₃O₃
• MW: 408.113448858261
• MDL: MFCD28334323
• CID: 4632522
• Update Time: 2025-05-27

2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate

• MDL： MFCD28334323
• Inchi： 1S/C9H5F13O3/c10-3(7(15,16)17)5(11,12)1-24-4(23)25-2-6(13,14)8(18,19)9(20,21)22/h3H,1-2H2
• InChI Key： MEVCLQPYAUIZFA-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)C(F)(F)F)(=O)OCC(F)(F)C(F)(F)C(F)(F)F

Additional information on 2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate

Introduction to 2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate (CAS No. 1980048-57-4)

2,2,3,3,4,4,4-Heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate (CAS No. 1980048-57-4) is a highly specialized compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of fluorinated esters and is characterized by its high fluorine content and specific molecular structure. The combination of these features makes it an intriguing subject for research and development in areas such as materials science, pharmaceuticals, and environmental chemistry.

The molecular formula of 2,2,3,3,4,4,4-heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate is C₁₆H₆F₁₇O₃, and its molecular weight is approximately 511.18 g/mol. The compound's structure consists of two fluorinated alkyl chains linked by a carbonate group. The presence of multiple fluorine atoms imparts exceptional chemical stability and low reactivity to the molecule. These properties are particularly valuable in applications where resistance to chemical degradation and high thermal stability are required.

In the realm of materials science, 2,2,3,3,4,4,4-heptafluorobutyl 2,2,3,4,4,4-hexafluorobutyl carbonate has shown promise as a component in the development of advanced coatings and surface treatments. Its low surface energy and hydrophobic properties make it an ideal candidate for creating superhydrophobic surfaces that can repel water and other liquids effectively. Such surfaces have a wide range of applications in industries such as automotive manufacturing, aerospace engineering, and consumer electronics.

Recent studies have also explored the potential of this compound in pharmaceutical applications. The high fluorine content and unique molecular structure of 2,2,3,3,4,4,4-heptafluorobutyl 2,2,3,4,4,-hexafluorobutyl carbonate have been shown to enhance the solubility and bioavailability of certain drugs. This property can be leveraged to improve the efficacy of drug delivery systems and reduce the required dosage for therapeutic effects. Additionally, the compound's low reactivity and chemical stability make it suitable for use in formulations that require long-term storage without degradation.

In environmental chemistry research, 2，2，3，3，4，4，-heptafluorobutyl 2，2，3，-hexafluorobutyl carbonate has been investigated for its potential as a non-toxic alternative to traditional fluorinated compounds that have raised concerns about environmental persistence and bioaccumulation. Studies have shown that this compound exhibits lower environmental impact compared to some legacy fluorinated substances due to its biodegradability under certain conditions. This makes it a more sustainable option for various industrial applications.

The synthesis of 2，2，3，3，-heptafluorobutyl 2，-hexafluorobutyl carbonate typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in synthetic methods have led to more efficient and cost-effective production techniques. These improvements have made it feasible to produce this compound on a larger scale for commercial use.

In conclusion, 2，-heptafluorobutyl -hexafluorobutyl carbonate (CAS No. 1980048-57-) is a versatile compound with a wide range of potential applications due to its unique chemical properties. Ongoing research continues to uncover new uses and benefits of this compound across various fields. As the demand for advanced materials and sustainable solutions grows, -heptafluorobutyl -hexafluorobutyl carbonate is poised to play a significant role in shaping the future of these industries.